2,5-dichloro-N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}benzenecarboxamide

• IUPAC Name: 2,5-dichloro-N-[2-methyl-2-[(2,4,6-trimethylphenyl)methylsulfanyl]propyl]benzamide
• InChI: InChI=1S/C21H25Cl2NOS/c1-13-8-14(2)18(15(3)9-13)11-26-21(4,5)12-24-20(25)17-10-16(22)6-7-19(17)23/h6-10H,11-12H2,1-5H3,(H,24,25)
• InChI Key: BZJHBMAEXJKSRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)CSC(C)(C)CNC(=O)C2=C(C=CC(=C2)Cl)Cl)C
• Molecular Formula: C21H25Cl2NOS
• Molecular Weight: 410.4 g/mol

Description

2,5-dichloro-N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}benzenecarboxamide is a chemical compound with the CAS number 338962-65-5. It is offered by various chemical suppliers.

Chemical Reactions Analysis

The chemical reactions involving this compound are not specified in the search results. Detailed reaction mechanisms and conditions would typically be found in scientific literature.

Physical And Chemical Properties Analysis

This compound’s physical and chemical properties, such as its melting point, boiling point, density, molecular formula, and molecular weight, can be found in chemical databases.

Scientific Research Applications

Synthesis Methods

• One-Pot Synthesis Techniques: Efficient methods for synthesizing related compounds, like 2-sulfanyl-3-sulfinyl-1H-indoles, have been developed through one-pot techniques, suggesting potential pathways for synthesizing 2,5-dichloro-N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}benzenecarboxamide (Kobayashi, Ezaki, & Kobayashi, 2013).

Crystal Structure Analysis

• Crystallographic Studies: The study of similar compounds' crystal structures, like tolylfluanid, provides insights into the structural properties that could be relevant for 2,5-dichloro-N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}benzenecarboxamide (Cho, Kim, Kang, & Kim, 2014).

Organic and Organometallic Chemistry

• Complex Formation: Research on compounds like axially chiral rac-1-(2-methyl-1H-inden-3-yl)-2-(methylsulfanyl)naphthalene and its oxidation products provide a foundation for understanding how 2,5-dichloro-N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}benzenecarboxamide could react in organometallic contexts (Baker, Radzey, Lucas, & Turner, 2012).

Biological Applications

• Antimicrobial Activity: Thiourea derivatives, similar in structure, have been synthesized and tested for their interaction with bacterial cells, suggesting potential antimicrobial applications for 2,5-dichloro-N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}benzenecarboxamide (Limban, Marutescu, & Chifiriuc, 2011).

Spectroscopic Analysis

• Spectroscopic Investigations: Studies on similar compounds, like 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile, provide a basis for understanding the spectroscopic properties of 2,5-dichloro-N-{2-[(mesitylmethyl)sulfanyl]-2-methylpropyl}benzenecarboxamide (Alzoman et al., 2015).

Mechanism of Action

The mechanism of action refers to the specific biochemical interaction through which a substance produces its pharmacological effect. Unfortunately, the mechanism of action for this compound is not provided in the search results.

Future Directions

The future directions for the use and study of this compound are not specified in the search results. This could include potential applications, areas of research interest, or upcoming regulatory changes.